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Compound of Interest

Compound Name: DL-Leucine-1,2-13C2
CAS No.: 87994-88-5
Cat. No.: B12062125

Get Quote

\ J

IMMEDIATE ACTION REQUIRED: Before handling this material, you must verify the specific
isotope labeling.[1] DL-Leucine-1,2-13C2 is a STABLE ISOTOPE compound.[1] It is NOT
radioactive.

A critical operational error in laboratories is treating Carbon-13 (

C) labeled compounds as radioactive waste (like Carbon-14).[1] This misclassification leads to
unnecessary regulatory scrutiny and exorbitant disposal costs.[1]

e Hazard Class: Non-Hazardous (GHS).[1][2] Not P-listed or U-listed (RCRA).[1]

o Primary Risk: Regulatory confusion.[1] The word "Isotope" on the label often triggers false
alarms with EHS (Environmental Health & Safety) officers if not properly annotated.

o Disposal Pathway: Chemical Waste (Solid/Liquid) or Biohazard (if used in culture). Never
Radioactive Waste.

Material Characterization & Properties

Ensure your Safety Data Sheet (SDS) matches the specific isomer and labeling of your
compound.
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Specification

Operational Relevance

Compound Name

DL-Leucine-1,2-13C2

Racemic mixture (50% D, 50%
L)

Use generic CAS for waste

CAS Number 328-39-2 (Unlabeled generic) profiling if specific isotope CAS
is not in EHS database.[1]
Labeling C Stable Isotope at positions NO radioactive decay.[1]

1,2

Physical State

White Crystalline Powder

Must be segregated from

oxidizers.[1]

Suitable for aqueous waste

Solubility ~24 g/L (Water, 25°C) streams; do not precipitate in
organic solvents.[1]
Unless mixed with hazardous
RCRA Code None (Non-regulated)

solvents (e.g., Acetonitrile).[1]

Waste Stream Decision Logic

As a Senior Scientist, | enforce a "Cradle-to-Grave" tracking system. Use the following decision

tree to determine the correct disposal workflow for your specific experimental context.
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Waste Generation:
DL-Leucine-1,2-13C2

Is it mixed with
biological agents
(cells/bacteria)?

Biohazard Stream Chemical Stream

Autoclave / Sterilize Physical State?

Liquid

Dispose as

Solid (Powder/Wipes) Liquid (Solution)

;

Non-Haz Solid Mixed with Hazardous
Chemical Waste Solvents (e.g., MeOH)?

Biomedical Waste

Hazardous Solvent Aqueous Waste

Waste (RCRA) (pH 5-9)
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Figure 1: Decision matrix for segregating stable isotope waste. Note the strict separation from
radioactive streams.

Detailed Disposal Protocols
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Scenario A: Unused Solid Substance (Powder)

Context: Expired shelf life or excess weighing residue.

» Containerization: Do not dispose of loose powder in the trash. Even though it is non-toxic,
"unknown white powders" in regular trash can trigger building evacuations.[1]

e Primary Container: Place the substance in a screw-top high-density polyethylene (HDPE) or
glass jar.

e Labeling (The Self-Validating Step):
o Apply a standard Chemical Waste label.[1][3]
o CRITICAL: Write "NON-RADIOACTIVE / STABLE ISOTOPE" in the comments section.
o List contents as: "DL-Leucine (13C labeled)."[1]

» Disposal: Move to the laboratory's Non-Hazardous Chemical Waste accumulation area.

Scenario B: Aqueous Solutions (Buffers/Media)

Context: Leftover stock solutions dissolved in water or PBS.
e pH Verification: Ensure pH is between 5 and 9.
e Segregation:
o If pure aqueous: Collect in a carboy designated for "Aqueous Non-Hazardous Waste."[1]

o If mixed with solvents (e.g., HPLC waste with Acetonitrile): This triggers RCRA hazardous
waste protocols.[1] Must go into "Flammable/Organic Waste."[1]

» Drain Disposal (Caveat): While DL-Leucine is non-toxic, many institutions prohibit pouring
any chemical down the drain to manage BOD (Biochemical Oxygen Demand) loads.[1]
Default to containerized waste unless you have written permission from your facility's EHS
department.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://chem-eng.utoronto.ca/wp-content/uploads/2019/12/handling-procedures-for-chemical-wastes-2019.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Scenario C: Biological Waste (Cell Culture)

Context: Media containing DL-Leucine-1,2-13C2 used for metabolic flux analysis.[1]

o Classification: Once the isotope enters a biological system (cells, virus, bacteria), the
biological hazard supersedes the chemical nature.[1]

e Deactivation:

o Liquid Media: Add bleach (final concentration 10%) for 20 minutes OR autoclave at 121°C
for 30 minutes.

o Solid Waste (Plates/Flasks): Collect in biohazard bags (Red Bag).
o Disposal: Hand over to the biomedical waste contractor. The

C content does not require special declaration for incineration.

Emergency Procedures: Spills

Spill Response Protocol:

PPE: Standard Nitrile gloves, Lab coat, Safety glasses.[1]

Containment:

o Solid: Cover with wet paper towels to prevent dust generation.[1] Sweep carefully.[1][4]

o Liquid: Absorb with vermiculite or standard spill pads.[1]

Clean Up: Clean the area with water and detergent.

Disposal of Cleanup Materials: Bag all wipes and gloves.[1] Label as "Debris contaminated
with DL-Leucine."[1] Dispose of as solid chemical waste.

References & Authority

o National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 92908, Leucine.[1] PubChem.[1] Available at: [Link]
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e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets.[1] 29 CFR 1910.1200(g).[1] Available at: [Link]

» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Hazardous Waste Identification.[1] 40 CFR Part 261.[1][5][6] Available
at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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